![molecular formula C25H20FNO4 B4009039 2-(4-biphenylyl)-2-oxoethyl 1-(2-fluorophenyl)-5-oxo-3-pyrrolidinecarboxylate](/img/structure/B4009039.png)
2-(4-biphenylyl)-2-oxoethyl 1-(2-fluorophenyl)-5-oxo-3-pyrrolidinecarboxylate
Description
Synthesis Analysis
Synthesis of related compounds often involves multi-component reactions that can include condensation and cyclization steps. For example, Jayarajan et al. (2019) described the synthesis of complex bipyridine derivatives through a three-component reaction involving malonamide, aldehyde, and malononitrile in water, using triethylamine as a base at room temperature (Jayarajan et al., 2019). Similarly, other compounds like the spiro[indole-3,2'-pyrrolidin]-2(1H)-one were synthesized through multicomponent reactions, highlighting the diverse synthetic strategies available for complex organic compounds (Sharma et al., 2013).
Molecular Structure Analysis
The molecular structure of related compounds is often determined using techniques like X-ray diffraction. For instance, compounds with pyrrolidine rings and fluorophenyl groups have been characterized, revealing planar structures stabilized by various intermolecular interactions (Suresh et al., 2007). These studies provide insights into how similar structural analysis could be applied to the compound .
Chemical Reactions and Properties
Compounds containing pyrrolidine and fluorophenyl groups participate in a range of chemical reactions. For instance, Maity and Govindaraju (2010) explored the use of a pyrrolidine constrained bipyridyl-dansyl conjugate as a selective sensor for Al(3+), highlighting the potential reactivity and application of such structures in sensing technologies (Maity & Govindaraju, 2010).
Physical Properties Analysis
The physical properties of complex organic compounds are closely linked to their molecular structure. For example, the planar structures and stabilization by intramolecular interactions can influence their melting points, solubility, and crystal formation (Suresh et al., 2007).
properties
IUPAC Name |
[2-oxo-2-(4-phenylphenyl)ethyl] 1-(2-fluorophenyl)-5-oxopyrrolidine-3-carboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H20FNO4/c26-21-8-4-5-9-22(21)27-15-20(14-24(27)29)25(30)31-16-23(28)19-12-10-18(11-13-19)17-6-2-1-3-7-17/h1-13,20H,14-16H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OHPSTOQLPFFTDU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN(C1=O)C2=CC=CC=C2F)C(=O)OCC(=O)C3=CC=C(C=C3)C4=CC=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H20FNO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
417.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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